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Introduction
2-Pentenenitrile (C₅H₇N) is an unsaturated nitrile of significant interest in organic synthesis. It

serves as a versatile intermediate in the production of various chemical products and bioactive

substances.[1] The molecule exists as two geometric isomers, cis-(Z)-2-pentenenitrile and

trans-(E)-2-pentenenitrile, owing to the carbon-carbon double bond. The physical properties of

these isomers, particularly boiling point and vapor pressure, are critical parameters for

designing and optimizing large-scale purification processes such as distillation.[1][2] An

accurate understanding of these properties is fundamental for efficient separation, process

modeling, and ensuring the purity of final products. This guide provides a comprehensive

overview of the boiling point and vapor pressure of 2-pentenenitrile, including experimental

data and detailed methodologies for their determination.

Quantitative Physicochemical Data
The boiling point and vapor pressure of 2-pentenenitrile are influenced by its isomeric form.

The following tables summarize the available experimental data.

Boiling Point
The boiling point is the temperature at which a liquid's vapor pressure equals the external

pressure. Data varies between the specific cis isomer and technical grade mixtures, which
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often contain a high percentage of the trans isomer.

Compound/Mixture Boiling Point (°C) Pressure (mmHg) Citation

2-Pentenenitrile

(unspecified/technical)
112.2 760 [3]

2-Pentenenitrile

(unspecified)
112 760 [4][5]

cis-(Z)-2-

Pentenenitrile
127 - 128 766 [2][6]

cis-(Z)-2-

Pentenenitrile
127 Not Specified [7]

Vapor Pressure
Vapor pressure is a measure of a substance's volatility. The data below has been compiled

from various sources and a dedicated study measuring vapor pressure over a range of

temperatures.[1]

Compound/Mixture Temperature (°C)
Vapor Pressure
(mmHg)

Citation

2-Pentenenitrile 25 6 [3]

2-Pentenenitrile 25 22.2 [4][5]

2-Pentenenitrile 50 46 [8]

2-Pentenenitrile 50 110 [3]

2-Pentenenitrile 70 134 [3]

A comprehensive study measured the saturated vapor pressure of 2-pentenenitrile from 298.5

K (25.35 °C) to 401.4 K (128.25 °C) and successfully correlated the data using the Antoine

equation with an average relative deviation of 0.92%.[1]
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Experimental Protocols
The determination of boiling point and vapor pressure requires precise experimental control.

The following sections describe generalized methodologies based on established laboratory

techniques.

Boiling Point Determination (Thiele Tube Method)
This method is a common and efficient technique for determining the boiling point of a small

quantity of liquid.[9] The principle relies on observing the temperature at which the vapor

pressure of the sample equals the atmospheric pressure.[9]

Methodology:

Sample Preparation: A small test tube is filled to about half-full with the 2-pentenenitrile
sample.

Capillary Tube Insertion: A capillary tube, sealed at one end, is inverted and placed into the

sample test tube with the open end down.

Apparatus Assembly: The sample tube is attached to a thermometer using a rubber band,

ensuring the sample is aligned with the thermometer bulb. This assembly is then inserted

into a Thiele tube containing a high-boiling-point oil (e.g., mineral oil).

Heating: The side arm of the Thiele tube is gently and continuously heated with a burner.

This design ensures uniform heat circulation.[9][10]

Observation: As the temperature rises, air trapped in the capillary tube will be expelled, seen

as a slow stream of bubbles.[9] Upon reaching the boiling point, the sample's vapor will

displace the remaining air, resulting in a rapid and continuous stream of bubbles.

Temperature Reading: The heat source is removed once a vigorous stream of bubbles is

observed. As the apparatus cools, the bubbling will slow and stop. The boiling point is the

temperature at which the liquid just begins to be drawn back into the capillary tube.[9] At this

moment, the vapor pressure inside the capillary equals the external atmospheric pressure.
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Workflow for Boiling Point Determination (Thiele Tube)

Apparatus Setup Measurement Process

1. Fill small tube
with 2-pentenenitrile

2. Insert inverted
capillary tube

3. Attach tube
to thermometer

4. Place assembly
in Thiele tube

5. Gently heat
Thiele tube arm

Begin heating 6. Observe slow bubbles
(expelled air)

7. Observe rapid, continuous
bubbles (boiling) 8. Remove heat source 9. Record temperature when

liquid enters capillary Final Boiling PointResult
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Caption: Workflow for Boiling Point Determination (Thiele Tube).

Vapor Pressure Measurement (Static Apparatus)
The vapor pressure of a pure substance at a given temperature can be determined using a

static apparatus. This method involves measuring the pressure of the vapor in equilibrium with

its liquid phase in a closed system at a controlled temperature.[1]

Methodology:

Apparatus Preparation: A three-necked flask serves as the main test vessel. The system also

includes a temperature sensor (e.g., a precision thermometer or thermocouple), a pressure

transducer, and a connection to a vacuum pump. The entire system must be checked for

airtightness before use.[1]

Sample Loading: The 2-pentenenitrile sample is loaded into the flask. The system is then

degassed to remove any dissolved air or volatile impurities by freezing the sample,

evacuating the headspace, and then thawing the sample. This cycle is repeated several

times.

Heating and Equilibration: The flask is placed in a thermostatically controlled bath or heated

by an electric heater. The liquid is stirred continuously to ensure uniform temperature

distribution and promote equilibrium between the liquid and vapor phases.

Data Acquisition: Once the system reaches thermal equilibrium at a set temperature, the

pressure of the vapor phase is recorded using the pressure transducer.
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Data Collection: This process is repeated at various temperatures to obtain a set of vapor

pressure data points over a desired temperature range.[1] The collected data (P vs. T) can

then be fitted to a vapor pressure model, such as the Antoine equation, for interpolation and

process design.[1]
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Workflow for Vapor Pressure Measurement (Static Apparatus)
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Caption: Workflow for Vapor Pressure Measurement (Static Apparatus).
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Data Correlation and Application
For practical engineering applications, experimental vapor pressure data is often correlated

with semi-empirical equations. The Antoine equation is a widely used model for this purpose.

Antoine Equation: log₁₀(P) = A - (B / (T + C))

Where:

P is the vapor pressure

T is the temperature

A, B, and C are substance-specific constants derived from experimental data.

This correlation allows for the accurate calculation of vapor pressure at temperatures where

experimental data is not available, which is invaluable for the design of separation and

purification equipment.[1]
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Logic for Vapor Pressure Data Correlation
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Caption: Logic for Vapor Pressure Data Correlation.

Conclusion
The boiling point and vapor pressure of 2-pentenenitrile are essential physical properties for

its industrial handling and purification. The available data indicates a notable difference in the

boiling point between the cis isomer and technical grade mixtures, highlighting the importance

of isomeric composition in separation processes. The methodologies described provide a

framework for the accurate determination of these properties, and the use of correlative

equations like the Antoine model enables the practical application of this data in chemical

engineering design and process optimization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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